Cas no 1317-39-1 (Copper(I) oxide)

• Product Name: Copper(I) oxide
• CAS No: 1317-39-1
• MF: Cu₂O
• MW: 143.09
• MDL: MFCD00010974
• CID: 41226
• Update Time: 2025-06-19

Copper(I) oxide Chemical and Physical Properties

Names and Identifiers

• Copper(I) oxide
• Cuprous oxide
• Copperoxideminredpowder
• dicopper oxide
• CopperIoxide
• Curpous oxide
• Copper(I)oxide-redpowder
• Copper oxide (Cu2O)
• copper(1+) oxide
• copper,hydrate
• C.I. 77402
• Copox
• Cu2-O
• Cuprox
• Nordox
• Kuprite
• Perecot
• Perenex
• Perenox
• Caocobre
• Cupramar

• MDL： MFCD00010974
• Inchi： 1S/2Cu.O/q2*+1;-2
• InChI Key： BERDEBHAJNAUOM-UHFFFAOYSA-N
• SMILES： [Cu+].[Cu+].[O-2]

Computed Properties

• Exact Mass: 141.85400
• Monoisotopic Mass: 143.869767
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 1

Experimental Properties

• Color/Form: Red or dark red octahedral cubic crystalline powder. It will quickly turn blue in the air and gradually oxidize to black copper oxide in the wet air.
• Density: 6 g/mL at 25 °C(lit.)
• Melting Point: 1232 ºC
• Boiling Point: 1800 ºC
• Flash Point: Fahrenheit: 57.2 ° f
  Celsius: 14 ° c
  
• Refractive Index: 2.705
• Solubility: It is insoluble in water and organic solvents
• Water Partition Coefficient: Almost insoluble
• Stability/Shelf Life: Stable. May be air or light sensitive.
• PSA: 0.00000
• LogP: -0.12380
• Merck: 14,2664
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 1.5 % (w/v) in ethanol
• Solubility: Insoluble in water and alcohol, soluble in hydrochloric acid, ammonium chloride, ammonia water, slightly soluble in nitric acid. Dissolve in hydrochloric acid to form white crystalline powder of cuprous chloride. Copper salt is formed in the presence of dilute sulfuric acid and dilute nitric acid. It turns blue rapidly in the air. It can be dissolved in concentrated alkali, ferric chloride and other solutions.

Copper(I) oxide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 11-51/53
• Safety Instruction： S22-S60-S61-S16-S7
• RTECS：GL8050000
• Hazardous Material Identification：
• Safety Term：S22;S60;S61
• Packing Group：III
• Risk Phrases：R22; R50/53
• Packing Group：III
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in rats: 0.47 g/kg (Smyth)
• TSCA：Yes
• Storage Condition：Argon filled storage

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Copper(I) oxide

Copper(I) oxide (CAS No. 1317-39-1): A Comprehensive Overview of Its Properties, Applications, and Recent Research Developments

Copper(I) oxide, with the chemical formula Cu₂O, is a well-studied binary compound of copper and oxygen, characterized by its distinct red or reddish-brown color. This compound, identified by the CAS number 1317-39-1, has garnered significant attention in various scientific and industrial domains due to its unique physicochemical properties and versatile applications. From catalysis to biomedical applications, Copper(I) oxide continues to be a subject of extensive research, with recent advancements shedding new light on its potential uses and mechanisms.

The structure of Copper(I) oxide is non-stoichiometric in nature, often exhibiting a deviation from the ideal Cu₂O ratio due to the presence of oxygen vacancies. This structural peculiarity contributes to its semiconducting behavior, making it an intriguing material for electronic applications. The compound typically crystallizes in a cubic structure, similar to that of sodium chloride, but with a lower density due to the smaller size of copper(I) ions compared to sodium ions.

In terms of synthesis, Copper(I) oxide can be prepared through various methods, including thermal decomposition of copper(I) hydroxide or carbonates, oxidation of copper metal in controlled atmospheres, or precipitation from aqueous solutions. The choice of method often depends on the desired purity and particle size of the final product. For instance, sol-gel techniques have been employed to produce highly pure and finely dispersed Copper(I) oxide nanoparticles, which exhibit enhanced catalytic activity and surface reactivity.

The catalytic properties of Copper(I) oxide have been extensively explored in organic transformations. Recent studies have highlighted its role as an efficient catalyst in the oxidation of alcohols and alkenes, as well as in cross-coupling reactions. The presence of oxygen vacancies on the surface of Cu₂O nanoparticles has been shown to facilitate these reactions by providing active sites for adsorption and activation of substrates. For example, a study published in the Journal of Catalysis demonstrated that Cu₂O nanoparticles could catalyze the oxidation of benzyl alcohol to benzaldehyde with high selectivity and yield under mild conditions.

Beyond catalysis, Copper(I) oxide has found applications in environmental remediation due to its ability to degrade organic pollutants. Research has shown that Cu₂O can effectively oxidize harmful substances such as bisphenol A (BPA) and chlorophenols into less toxic compounds. The mechanism behind this process involves the generation of reactive oxygen species (ROS), such as superoxide radicals and hydroxyl radicals, which are capable of breaking down complex organic molecules. This property makes Copper(I) oxide a promising candidate for use in self-cleaning surfaces and water treatment systems.

In the field of biomedicine, Copper(I) oxide has attracted attention for its antimicrobial properties. Copper ions released from Cu₂O surfaces have been found to inhibit the growth of bacteria, fungi, and viruses by disrupting their cell membranes and interfering with essential metabolic processes. This has led to the development of antimicrobial coatings for medical devices and hospital surfaces. Additionally, research is ongoing into the potential use of Cu₂O nanoparticles as drug delivery systems. Their ability to encapsulate and release therapeutic agents in a controlled manner makes them suitable for targeted drug delivery applications.

The photovoltaic properties of Copper(I) oxide have also been investigated for use in solar cells. When combined with other semiconductors or used as a component in dye-sensitized solar cells (DSSCs), Cu₂O can enhance light absorption and electron transport properties. A notable study published in Advanced Energy Materials reported the development of a Cu₂O-based DSSC that achieved an impressive efficiency exceeding 10%. This highlights the potential of Cu₂O as a cost-effective alternative to traditional silicon-based solar cells.

The electrical conductivity of Copper(I) oxide is another area where significant research has been conducted. Unlike metallic copper, which exhibits high electrical conductivity due to delocalized electrons, Cu₂O is a p-type semiconductor with lower conductivity. However, when doped with appropriate elements or structured into nanowires or thin films, its conductivity can be significantly improved. These modifications have opened up possibilities for applications in flexible electronics and transparent conductive coatings.

The magnetic properties of Cu₂O have also been explored recently. While bulk Cu₂O is diamagnetic at room temperature, studies have shown that nanostructured Cu₂O can exhibit ferromagnetic behavior under certain conditions. This phenomenon has been attributed to surface effects and defects within the crystal lattice. Understanding these magnetic properties could lead to novel applications in data storage devices and spintronics.

In conclusion, Copper(I) oxide (CAS No. 1317-39-1) is a multifaceted material with a wide range of applications spanning catalysis, environmental remediation, biomedicine, energy storage, and electronics. The recent advancements in its synthesis techniques have enabled the production of highly pure and tailored materials with enhanced properties. As research continues to uncover new aspects of this compound's behavior and potential uses，its significance in science and industry is set to grow even further.